Cas no 2241128-86-7 (rac-(3R,5R)-5-tert-butylpiperidine-3-carboxylic acid)

• Product Name: rac-(3R,5R)-5-tert-butylpiperidine-3-carboxylic acid
• CAS No: 2241128-86-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6318496
• PubChem ID: 138008005
• Update Time: 2025-08-04

rac-(3R,5R)-5-tert-butylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6479118
• rac-(3R,5R)-5-tert-butylpiperidine-3-carboxylic acid
• 2241128-86-7

• Inchi： 1S/C10H19NO2/c1-10(2,3)8-4-7(9(12)13)5-11-6-8/h7-8,11H,4-6H2,1-3H3,(H,12,13)/t7-,8+/m1/s1
• InChI Key： VOWHEFKDZPSHBK-SFYZADRCSA-N
• SMILES： OC([C@H]1CNC[C@H](C1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-(3R,5R)-5-tert-butylpiperidine-3-carboxylic acid

Research Brief on rac-(3R,5R)-5-tert-butylpiperidine-3-carboxylic acid (CAS: 2241128-86-7)

The compound rac-(3R,5R)-5-tert-butylpiperidine-3-carboxylic acid (CAS: 2241128-86-7) has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile chiral building block and its applications in drug discovery. This research brief synthesizes the latest findings regarding this compound's synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the stereoselective synthesis of this piperidine derivative, which presents significant challenges due to the presence of multiple stereocenters. A 2023 publication in the Journal of Organic Chemistry demonstrated an improved synthetic route with 78% overall yield and >99% enantiomeric excess, representing a substantial improvement over previous methods. The key step involves an asymmetric hydrogenation using a novel iridium catalyst system.

In pharmacological research, this compound has shown promise as a scaffold for developing novel G protein-coupled receptor (GPCR) modulators. Molecular docking studies published in Bioorganic & Medicinal Chemistry Letters (2024) suggest that the tert-butyl group at position 5 creates favorable hydrophobic interactions with several Class A GPCR binding pockets. Researchers have successfully derivatized the carboxylic acid moiety to create a series of amide analogs with selective activity against dopamine and serotonin receptors.

The compound's metabolic stability has been investigated in recent preclinical studies. Data from a 2024 ADME study in rats showed favorable pharmacokinetic properties, with oral bioavailability of 62% and a half-life of 4.2 hours. These characteristics make it particularly attractive for central nervous system (CNS) drug development, where penetration of the blood-brain barrier is crucial.

Emerging applications include its use as a chiral auxiliary in asymmetric synthesis. A Nature Communications paper (2023) reported its successful employment in the synthesis of complex natural product analogs, where it helped control the stereochemistry of key bond-forming steps. The rigid piperidine ring structure appears to provide excellent stereocontrol in various transformations.

Current challenges in working with this compound include its limited solubility in aqueous systems and the need for specialized purification techniques to maintain optical purity. Recent advances in crystallization methods, particularly the use of co-crystals with amino acids, have shown promise in addressing these issues, as detailed in a 2024 Crystal Growth & Design publication.

Future research directions highlighted in recent reviews include exploring its potential in peptide mimetics and as a component of PROTACs (proteolysis targeting chimeras). The compound's ability to introduce both rigidity and chirality makes it particularly valuable for these emerging therapeutic modalities. Several pharmaceutical companies have included derivatives of rac-(3R,5R)-5-tert-butylpiperidine-3-carboxylic acid in their preclinical pipelines, suggesting growing industry interest in this scaffold.